Cas no 13368-77-9 (Cyclopenta[c]pyran-4-carboxylic acid,1,4a,5,6,7,7a-hexahydro-1-hydroxy-7-methyl-, methyl ester)

• Product Name: Cyclopenta[c]pyran-4-carboxylic acid,1,4a,5,6,7,7a-hexahydro-1-hydroxy-7-methyl-, methyl ester
• CAS No: 13368-77-9
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 1233604
• Update Time: 2024-08-03

Cyclopenta[c]pyran-4-carboxylic acid,1,4a,5,6,7,7a-hexahydro-1-hydroxy-7-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyran-4-carboxylic acid,1,4a,5,6,7,7a-hexahydro-1-hydroxy-7-methyl-, methyl ester
• Cyclopenta[c]pyran-4-carboxylic acid, 1,4a,5,6,7,7a-hexahydro-1-hydroxy-7-methyl-, methyl ester

• Inchi： 1S/C11H16O4/c1-6-3-4-7-8(10(12)14-2)5-15-11(13)9(6)7/h5-7,9,11,13H,3-4H2,1-2H3
• InChI Key： GGFAHFSRIITJIJ-UHFFFAOYSA-N
• SMILES： C1(O)OC=C(C(OC)=O)C2CCC(C)C12

Computed Properties

• Exact Mass: 212.10488

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 321.1±42.0 °C(Predicted)
• PSA: 55.76
• pka: 12.30±0.60(Predicted)